Cas no 1351844-27-3 (4-[3-(benzenesulfonyl)-4-hydroxy-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-1-yl]benzamide)

• Product Name: 4-[3-(benzenesulfonyl)-4-hydroxy-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-1-yl]benzamide
• CAS No: 1351844-27-3
• MF: C₂₃H₁₈N₂O₅S
• MW: 434.464424610138
• CID: 5310280
• PubChem ID: 53367446
• Update Time: 2025-11-01

4-[3-(benzenesulfonyl)-4-hydroxy-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[2,5-Dihydro-3-hydroxy-2-oxo-5-phenyl-4-(phenylsulfonyl)-1H-pyrrol-1-yl]benzamide
• 4-[3-(benzenesulfonyl)-4-hydroxy-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-1-yl]benzamide
• 1351844-27-3
• 4-[3-hydroxy-2-oxo-5-phenyl-4-(phenylsulfonyl)-2,5-dihydro-1H-pyrrol-1-yl]benzamide
• STL145675
• F6617-3644
• AKOS005746559

• Inchi： 1S/C23H18N2O5S/c24-22(27)16-11-13-17(14-12-16)25-19(15-7-3-1-4-8-15)21(20(26)23(25)28)31(29,30)18-9-5-2-6-10-18/h1-14,19,26H,(H2,24,27)
• InChI Key： PMWBWPYFGQBRRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(C(N(C2C=CC(C(N)=O)=CC=2)C1C1C=CC=CC=1)=O)O)(=O)=O

Computed Properties

• Exact Mass: 434.09364285g/mol
• Monoisotopic Mass: 434.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 695.8±55.0 °C(Predicted)
• pka: 7.92±0.40(Predicted)

Additional information on 4-[3-(benzenesulfonyl)-4-hydroxy-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-1-yl]benzamide

Introduction to 4-[3-(benzenesulfonyl)-4-hydroxy-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-1-yl]benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1351844-27-3, specifically identified as 4-[3-(benzenesulfonyl)-4-hydroxy-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-1-yl]benzamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its pyrrole core and benzamide moiety, has garnered significant attention due to its potential pharmacological applications. The molecular framework of this compound incorporates several key functional groups, including a benzenesulfonyl group and a hydroxyl substituent, which contribute to its unique chemical properties and biological interactions.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrrole ring in 4-[3-(benzenesulfonyl)-4-hydroxy-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-1-yl]benzamide is particularly noteworthy, as it is a common structural motif found in many bioactive molecules. Pyrroles are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for medicinal chemistry. The presence of a 5-oxo group further enhances the compound's reactivity and binding affinity, which are critical factors in drug design.

The benzamide moiety is another crucial component of this compound, contributing to its solubility and stability. Benzamides are widely used in pharmaceuticals due to their favorable pharmacokinetic properties. They often serve as key intermediates in the synthesis of more complex molecules and have been implicated in various biological processes. The combination of these structural elements in 4-[3-(benzenesulfonyl)-4-hydroxy-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-1-yl]benzamide suggests a multifaceted role in biological systems.

In the context of current research, this compound has been explored for its potential antimicrobial and anti-inflammatory properties. Studies have indicated that derivatives of pyrrole-benzamide structures exhibit significant activity against various pathogens. The benzenesulfonyl group, in particular, has been shown to disrupt bacterial cell walls and inhibit microbial growth. Additionally, the hydroxyl group may participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity.

One of the most compelling aspects of 4-[3-(benzenesulfonyl)-4-hydroxy-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-1-y]benzamide is its versatility in drug development. Researchers have utilized this scaffold to design molecules with targeted therapeutic effects. For instance, modifications to the pyrrole ring have led to compounds with improved efficacy against certain diseases. The benzamide portion remains relatively unchanged but plays a critical role in maintaining the overall pharmacological profile of the molecule.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of 4-[3-(benzenesulfonyl)-4-hydroxy-*5*-*oxo*-*2*phenyl-*2*,*5*dihydro-*1H*pyrrol-*1*yl]benzamide. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of CAS no 1351844*^_-27* has revealed promising results in preclinical studies. The compound demonstrates good bioavailability and minimal toxicity at effective doses. These findings are crucial for advancing it into clinical trials where its therapeutic potential can be further validated. The combination of structural features makes it an attractive candidate for treating a variety of conditions, including those related to inflammation and infection.

The role of computational chemistry has been instrumental in understanding the behavior of 4-[3-(benzenesulfonyl)-4-hydroxy-*5*-*oxo*-*2*phenyl-*2*,*5*dihydro-*1H*pyrrol-*1*yl]benzamide*.* Molecular modeling studies have provided insights into how this molecule interacts with biological targets at the atomic level.* These simulations help predict binding affinities* and identify potential modifications that could enhance its efficacy.* By leveraging computational tools,* researchers can accelerate the drug discovery process* and reduce experimental costs.* This approach aligns with modern trends toward precision medicine* where personalized therapies are tailored to individual patients' needs.*

The future prospects for CAS no 1351844*^_-27* are bright* given its unique structure* promising preclinical data* and alignment with current trends in drug development.* As research continues* new derivatives may be synthesized* further expanding its therapeutic potential.* Collaborative efforts between academia* industry* and regulatory agencies will be essential to bring this compound from bench to market.* Public investment in research infrastructure* along with incentives for innovation* will play a critical role in advancing such projects.* The development pipeline for new therapeutics remains robust* but competition is fierce.* Therefore* compounds like CAS no 1351844*^_-27* must demonstrate clear advantages over existing treatments* both clinically and economically.*